Cas no 2679859-46-0 ((1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: (1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 2679859-46-0
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 6228381
• PubChem ID: 165936048
• Update Time: 2025-06-08

(1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679859-46-0
• (1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid
• EN300-6737665

• Inchi： 1S/C24H25NO4/c26-22(27)24(12-15-9-10-16(11-15)13-24)25-23(28)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,28)(H,26,27)/t15-,16+,24?
• InChI Key： ZYINKVAFRODLIY-LZFXEFOOSA-N
• SMILES： OC(C1(C[C@@H]2CC[C@H](C1)C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid

Research Briefing on (1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2679859-46-0)

The compound (1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid (CAS: 2679859-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of complex bioactive molecules. Its bicyclo[3.2.1]octane scaffold, coupled with the Fmoc-protected amino group, makes it a versatile building block for peptide and peptidomimetic synthesis. Researchers have leveraged this scaffold to develop novel inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the design of selective kinase inhibitors. The rigid bicyclic structure was found to enhance binding affinity and selectivity, reducing off-target effects. Additionally, the Fmoc group facilitated efficient solid-phase synthesis, enabling rapid optimization of lead compounds.

Further investigations into the compound's physicochemical properties revealed its stability under physiological conditions, making it suitable for in vivo applications. Computational modeling studies have also provided insights into its conformational preferences, aiding in the rational design of derivatives with improved pharmacokinetic profiles.

In conclusion, (1R,3R,5S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.1]octane-3-carboxylic acid represents a promising scaffold for drug discovery. Its synthetic accessibility, structural rigidity, and functional versatility position it as a valuable tool for developing next-generation therapeutics. Future research should explore its applications in targeted drug delivery and combination therapies.